Cas no 1354962-40-5 (3-3-(1-aminoethyl)phenyl-1,3-oxazolidin-2-one hydrochloride)

• Product Name: 3-3-(1-aminoethyl)phenyl-1,3-oxazolidin-2-one hydrochloride
• CAS No: 1354962-40-5
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD20233624
• CID: 4592757
• Update Time: 2025-06-07

3-3-(1-aminoethyl)phenyl-1,3-oxazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[3-(1-aminoethyl)phenyl]-1,3-oxazolidin-2-one hydrochloride
• 3-[3-(1-aminoethyl)phenyl]-1,3-oxazolidin-2-one;hydrochloride
• 3-3-(1-aminoethyl)phenyl-1,3-oxazolidin-2-one hydrochloride

• MDL： MFCD20233624
• Inchi： 1S/C11H14N2O2.ClH/c1-8(12)9-3-2-4-10(7-9)13-5-6-15-11(13)14;/h2-4,7-8H,5-6,12H2,1H3;1H
• InChI Key： NALUYAXHIAFWEC-UHFFFAOYSA-N
• SMILES： Cl.O1C(N(C2=CC=CC(=C2)C(C)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 55.6

Additional information on 3-3-(1-aminoethyl)phenyl-1,3-oxazolidin-2-one hydrochloride

Introduction to 3-(3-(1-Aminoethyl)phenyl)-1,3-oxazolidin-2-one Hydrochloride (CAS No. 1354962-40-5)

3-(3-(1-Aminoethyl)phenyl)-1,3-oxazolidin-2-one hydrochloride (CAS No. 1354962-40-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEP-OXO-HCl, belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial properties. The unique structure and chemical properties of AEP-OXO-HCl make it a promising candidate for various therapeutic applications, particularly in the treatment of bacterial infections.

The chemical structure of 3-(3-(1-Aminoethyl)phenyl)-1,3-oxazolidin-2-one hydrochloride consists of a central oxazolidinone ring attached to a substituted phenyl group. The presence of the aminoethyl group on the phenyl ring imparts additional functional groups that can interact with biological targets, enhancing its pharmacological activity. The hydrochloride salt form ensures better solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of AEP-OXO-HCl in combating multidrug-resistant bacteria. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that AEP-OXO-HCl exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). The mechanism of action involves inhibition of protein synthesis by binding to the 50S ribosomal subunit, thereby preventing the formation of functional ribosomes.

In addition to its antibacterial properties, 3-(3-(1-Aminoethyl)phenyl)-1,3-oxazolidin-2-one hydrochloride has shown promise in other therapeutic areas. Research conducted at the University of California (2021) explored its potential as an antiviral agent against RNA viruses, such as influenza and coronaviruses. The study found that AEP-OXO-HCl can interfere with viral replication by targeting key viral enzymes, suggesting its potential as a broad-spectrum antiviral agent.

The pharmacokinetic properties of AEP-OXO-HCl have also been extensively studied. Preclinical trials have shown that it has good oral bioavailability and a favorable safety profile. The compound is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 1-2 hours. It is metabolized primarily in the liver and excreted through the kidneys. These properties make it an attractive candidate for development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-(1-Aminoethyl)phenyl)-1,3-oxazolidin-2-one hydrochloride in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to begin soon, focusing on specific bacterial infections such as pneumonia and skin infections caused by resistant pathogens.

The development of new antibiotics is crucial in the face of increasing antibiotic resistance. Compounds like AEP-OXO-HCl offer hope in this regard, providing a new line of defense against difficult-to-treat infections. Ongoing research aims to optimize its formulation and delivery methods to maximize its therapeutic potential while minimizing side effects.

In conclusion, 3-(3-(1-Aminoethyl)phenyl)-1,3-oxazolidin-2-one hydrochloride (CAS No. 1354962-40-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it a valuable addition to the arsenal of antimicrobial agents. As research continues to advance, it is likely that AEP-OXO-HCl will play a significant role in addressing some of the most pressing challenges in infectious disease treatment.